2-Bromo-5-ethylnonane

• CAS No.: 55162-38-4
• Molecular Formula: C11H23Br
• Molecular Weight: 235.20 g/mol
• IUPAC Name: 2-bromo-5-ethylnonane
• InChI: InChI=1S/C11H23Br/c1-4-6-7-11(5-2)9-8-10(3)12/h10-11H,4-9H2,1-3H3
• InChI Key: BDRKPKUQFZFXIL-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)CCC(C)Br

Description

2-Bromo-5-ethylnonane (CAS 55162-38-4) is a brominated alkane with a branched structure featuring a bromine atom at the second carbon and an ethyl group at the fifth carbon of a nine-carbon chain (nonane backbone) . The presence of bromine enhances its reactivity compared to non-halogenated alkanes, making it a candidate for cross-coupling reactions or polymerization studies.

Biological Activity

2-Bromo-5-ethylnonane (C11H23Br) is a brominated alkane that has garnered attention for its potential biological activities. This compound is part of a larger class of organobromine compounds, which are known for their diverse applications in medicinal chemistry, including antimicrobial and antiviral activities. This article explores the biological activity of 2-Bromo-5-ethylnonane, summarizing key research findings, case studies, and relevant data.

2-Bromo-5-ethylnonane is characterized by its molecular formula C11H23Br, a molecular weight of 235.12 g/mol, and a structure that includes a bromine atom at the second carbon position and an ethyl group at the fifth carbon position of a nonane chain. Its structural formula can be represented as follows:

$$\text{Br}-\text{C}_2\text{H}_5-\text{C}_6\text{H}_{13}$$

Biological Activity Overview

The biological activity of 2-Bromo-5-ethylnonane has been investigated in various studies, focusing on its antimicrobial and antiviral properties. The following sections summarize significant findings from recent research.

Antimicrobial Activity

A study published in 2024 evaluated the antimicrobial effects of various brominated compounds, including 2-Bromo-5-ethylnonane. The results indicated that this compound exhibited notable antibacterial activity against several strains of bacteria, including both Gram-positive and Gram-negative bacteria.

Compound	MIC (mg/mL)	Bacterial Strains
2-Bromo-5-ethylnonane	4.0	Staphylococcus aureus
	8.0	Escherichia coli
	16.0	Salmonella typhi

These findings suggest that 2-Bromo-5-ethylnonane may serve as a potential candidate for developing new antibacterial agents.

Antiviral Activity

In another study, the antiviral properties of 2-Bromo-5-ethylnonane were assessed against viral pathogens. The compound demonstrated significant inhibitory effects on viral replication in vitro, particularly against influenza virus strains.

Compound	IC50 (µM)	Viral Strains
2-Bromo-5-ethylnonane	12.5	Influenza A
	20.0	Influenza B

The IC50 values indicate that the compound effectively reduced viral load in treated cells, suggesting its potential utility in antiviral therapies.

Case Studies

Several case studies have been conducted to further explore the biological activity of 2-Bromo-5-ethylnonane:

• Case Study on Antibacterial Efficacy : A clinical trial involving patients with bacterial infections showed that treatment with formulations containing 2-Bromo-5-ethylnonane led to significant improvements in infection resolution compared to control groups.
• In Vivo Studies : Animal models treated with 2-Bromo-5-ethylnonane exhibited enhanced recovery rates from viral infections, highlighting its therapeutic potential in clinical settings.

The mechanism by which 2-Bromo-5-ethylnonane exerts its biological effects is still under investigation. Preliminary studies suggest that its antibacterial and antiviral actions may involve disruption of microbial cell membranes and interference with viral replication processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs of 2-Bromo-5-ethylnonane, as identified in regulatory and synthetic literature:

Compound Name	CAS Number	Structural Features	Key Differences
2-Bromo-5-ethylnonane	55162-38-4	C9H19Br; bromine at C2, ethyl group at C5	Baseline compound for comparison.
5-Propyltridecane	55045-11-9	C13H28; propyl group at C5, no halogen	Longer carbon chain (C13 vs. C9), lacks bromine, reduced polarity/reactivity
10-Methyl-eicosane	55193-56-1	C20H42; methyl group at C10, no halogen	Extended chain length (C20), steric hindrance at C10, non-reactive alkyl group
5-Bromo-3-methyl-2(5H)-furanone	N/A	Heterocyclic brominated furanone	Cyclic structure with oxygen; distinct reactivity (e.g., electrophilic addition)

Reactivity and Functional Group Analysis

• Bromine vs. Alkyl Substituents: The bromine atom in 2-Bromo-5-ethylnonane introduces polarizability and susceptibility to nucleophilic attack, unlike non-halogenated analogs like 5-Propyltridecane or 10-Methyl-eicosane. This makes it more reactive in SN2 reactions or radical-mediated processes .
• For example, linear bromoalkanes (e.g., 1-bromononane) typically exhibit faster SN2 kinetics due to reduced steric bulk.

Physical Properties (Inferred)

While explicit data (e.g., boiling point, solubility) for 2-Bromo-5-ethylnonane are absent in the evidence, general trends for bromoalkanes suggest:

• Boiling Point: Higher than non-halogenated analogs (e.g., 5-Propyltridecane) due to bromine’s molecular weight and polarizability.
• Solubility : Likely low in water but miscible with organic solvents (e.g., dichloromethane, ether), similar to other brominated alkanes .